Cas no 569-05-1 (1,8-dihydroxy-3-(hydroxymethyl)-6-methoxyanthracene-9,10-dione)

• Product name: 1,8-dihydroxy-3-(hydroxymethyl)-6-methoxyanthracene-9,10-dione
• CAS No: 569-05-1
• MF: C₁₆H₁₂O₆
• MW: 300.26288
• CID: 1603244
• PubChem ID: 3083633

1,8-dihydroxy-3-(hydroxymethyl)-6-methoxyanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 1,8-dihydroxy-3-(hydroxymethyl)-6-methoxyanthracene-9,10-dione
• 1,8-Dihydroxy-3-(hydroxymethyl)-6-methoxy-9,10-anthracenedione
• 9,10-Anthracenedione, 1,8-dihydroxy-3-(hydroxymethyl)-6-methoxy-
• Anthraquinone, 1,8-dihydroxy-3-(hydroxymethyl)-6-methoxy-
• Chrysazin, 3-(hydroxymethyl)-6-methoxy-
• Teloschistin
• Phallacinol
• CHEBI:144153
• AKOS040734727
• FS-7310
• Fallacinol
• DTXSID80205430
• 569-05-1
• SCHEMBL16225969
• DTXCID80127921

• Inchi： InChI=1S/C16H12O6/c1-22-8-4-10-14(12(19)5-8)16(21)13-9(15(10)20)2-7(6-17)3-11(13)18/h2-5,17-19H,6H2,1H3
• InChI Key： WJXSYUJKJSOJOG-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)CO

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones